2-chloro-N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: 2-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C21H16ClN3O2S/c1-27-15-9-10-18-19(12-15)28-21(24-18)25(13-14-6-4-5-11-23-14)20(26)16-7-2-3-8-17(16)22/h2-12H,13H2,1H3
• InChI Key: CYFCLTHCCNURNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)C4=CC=CC=C4Cl
• Molecular Formula: C21H16ClN3O2S
• Molecular Weight: 409.9 g/mol

Description

2-chloro-N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in drug development. It belongs to the class of benzamide compounds that have been found to possess various biological activities.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has indicated that derivatives of benzothiazole, when synthesized with pyridine derivatives, demonstrate variable and modest antimicrobial activity against different bacterial and fungal strains. The antimicrobial potential of these compounds showcases their relevance in the development of new therapeutic agents (Patel, Agravat, & Shaikh, 2011).

Anti-inflammatory and Analgesic Agents

Further studies have led to the synthesis of novel compounds derived from visnaginone and khellinone, exhibiting anti-inflammatory and analgesic activities. These compounds were found to inhibit COX-2 selectively, indicating their potential as selective anti-inflammatory drugs with analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Activity

Derivatives have been synthesized with significant cytotoxic effects on various cancer cell lines, including human monocytic leukemia and hepatoma cells. This highlights the potential of these compounds in cancer therapy, particularly for their ability to induce G2/M arrest and apoptosis in cancer cells (Hour, Yang, Lien, Kuo, & Huang, 2007).

Synthesis for Imaging Applications

The chemical framework has been explored for its utility in synthesizing precursors for imaging agents, such as those used in PET imaging for identifying specific cancer markers. This application underscores the relevance of the compound in diagnostic imaging and cancer detection (Wang, Gao, Miller, & Zheng, 2013).

Fluorescence and Anticancer Activity of Co(II) Complexes

Research into Co(II) complexes of derivatives has demonstrated both fluorescence properties and anticancer activity against human breast cancer cell lines. This dual functionality highlights the potential of these compounds in both diagnostic imaging and therapeutic applications (Vellaiswamy & Ramaswamy, 2017).